Cas no 925435-54-7 (N-(2-(3-(Piperazin-1-ylmethyl)imidazo2,1-b-thiazol-6-yl)phenyl)pyrazine-2-carboxamide)

• Product Name: N-(2-(3-(Piperazin-1-ylmethyl)imidazo2,1-b-thiazol-6-yl)phenyl)pyrazine-2-carboxamide
• CAS No: 925435-54-7
• MF: C₂₁H₂₁N₇OS
• MW: 419.502741575241
• CID: 1023715
• PubChem ID: 25232349
• Update Time: 2025-10-11

N-(2-(3-(Piperazin-1-ylmethyl)imidazo2,1-b-thiazol-6-yl)phenyl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-(Piperazin-1-ylmethyl)imidazo[2,1-b]thiazol-6-yl)phenyl)pyrazine-2-carboxamide
• N-(2-(3-(Piperazin-1-ylmethyl)imidazo[2,1-b]-thiazol-6-yl)phenyl)pyrazine-2-carboxamide
• N-[2-[3-(1-piperazinylmethyl)imidazo[2,1-b]thiazol-6-yl]phenyl]-2-Pyrazinecarboxamide
• AMY36692
• FT-0731896
• CHEMBL490488
• DTXSID50649408
• N-(2-{3-[(Piperazin-1-yl)methyl]imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)pyrazine-2-carboxamide
• N-[2-[3-(piperazin-1-ylmethyl)imidazo[2,1-b][1,3]thiazol-6-yl]phenyl]pyrazine-2-carboxamide
• 925435-54-7
• SCHEMBL2740282
• DB-079336
• N-(2-(3-(Piperazin-1-ylmethyl)imidazo2,1-b-thiazol-6-yl)phenyl)pyrazine-2-carboxamide

• MDL： MFCD19053217
• Inchi： 1S/C21H21N7OS/c29-20(18-11-23-5-6-24-18)25-17-4-2-1-3-16(17)19-13-28-15(14-30-21(28)26-19)12-27-9-7-22-8-10-27/h1-6,11,13-14,22H,7-10,12H2,(H,25,29)
• InChI Key： JSOOSFRZJCBTHJ-UHFFFAOYSA-N
• SMILES： S1C=C(CN2CCNCC2)N2C=C(C3=CC=CC=C3NC(C3C=NC=CN=3)=O)N=C12

Computed Properties

• Exact Mass: 419.15282949g/mol
• Monoisotopic Mass: 419.15282949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 116Ų

Additional information on N-(2-(3-(Piperazin-1-ylmethyl)imidazo2,1-b-thiazol-6-yl)phenyl)pyrazine-2-carboxamide

Comprehensive Overview of N-(2-(3-(Piperazin-1-ylmethyl)imidazo[2,1-b]thiazol-6-yl)phenyl)pyrazine-2-carboxamide (CAS No. 925435-54-7)

N-(2-(3-(Piperazin-1-ylmethyl)imidazo[2,1-b]thiazol-6-yl)phenyl)pyrazine-2-carboxamide (CAS No. 925435-54-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazo[2,1-b]thiazole derivatives, which are known for their diverse biological activities. The presence of a piperazine moiety and a pyrazine carboxamide group in its structure further enhances its pharmacological relevance, making it a subject of interest for drug discovery and development.

In recent years, the scientific community has shown growing interest in imidazo[2,1-b]thiazole-based compounds due to their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory agents. The compound N-(2-(3-(Piperazin-1-ylmethyl)imidazo[2,1-b]thiazol-6-yl)phenyl)pyrazine-2-carboxamide is no exception, with researchers exploring its interactions with various biological targets. Its CAS No. 925435-54-7 serves as a unique identifier in chemical databases, facilitating its study and application in high-throughput screening and molecular modeling.

One of the key features of this compound is its piperazine ring, a common pharmacophore in drug design. Piperazine derivatives are widely used in the development of antipsychotics, antidepressants, and antihistamines. The incorporation of this moiety into the imidazo[2,1-b]thiazole scaffold may enhance its bioavailability and binding affinity to target proteins. Additionally, the pyrazine-2-carboxamide group contributes to the compound's ability to participate in hydrogen bonding and π-π stacking interactions, which are critical for its biological activity.

The synthesis of N-(2-(3-(Piperazin-1-ylmethyl)imidazo[2,1-b]thiazol-6-yl)phenyl)pyrazine-2-carboxamide involves multi-step organic reactions, including condensation, cyclization, and amidation. Researchers have optimized these processes to improve yield and purity, ensuring the compound's suitability for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its structure and confirm its identity.

Given the increasing demand for novel therapeutic agents, CAS No. 925435-54-7 has been investigated for its potential in treating various diseases. For instance, its structural similarity to known kinase inhibitors suggests it may be effective in targeting cancer-related pathways. Moreover, its imidazo[2,1-b]thiazole core has been associated with antimicrobial properties, making it a candidate for combating resistant bacterial strains. These applications align with current trends in drug discovery, where researchers prioritize compounds with multitarget capabilities.

In the context of AI-driven drug discovery, N-(2-(3-(Piperazin-1-ylmethyl)imidazo[2,1-b]thiazol-6-yl)phenyl)pyrazine-2-carboxamide has been included in virtual screening libraries. Machine learning algorithms analyze its molecular descriptors to predict its pharmacokinetic and toxicological profiles, accelerating the identification of promising candidates. This approach aligns with the growing emphasis on computational chemistry and cheminformatics in modern research.

Safety and regulatory considerations are paramount when working with CAS No. 925435-54-7. While the compound is not classified as hazardous, proper handling and storage protocols must be followed to ensure researcher safety. Material Safety Data Sheets (MSDS) provide detailed guidelines for its use in laboratory settings, emphasizing the importance of personal protective equipment (PPE) and ventilation.

In summary, N-(2-(3-(Piperazin-1-ylmethyl)imidazo[2,1-b]thiazol-6-yl)phenyl)pyrazine-2-carboxamide (CAS No. 925435-54-7) represents a promising scaffold for medicinal chemistry. Its combination of a piperazine moiety, imidazo[2,1-b]thiazole core, and pyrazine carboxamide group offers versatile opportunities for drug development. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, particularly in oncology and infectious diseases.